2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide

Specification

• CAS No.: 421577-95-9
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.53
• IUPAC Name: 2-(6-ethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C20H21N3O2S2/c1-4-10-23-19(25)15-11-14(5-2)27-18(15)22-20(23)26-12-17(24)21-16-9-7-6-8-13(16)3/h4,6-9,11H,1,5,10,12H2,2-3H3,(H,21,24)
• Standard InChI Key: BFTBQLLOZNZYIF-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)NC3=CC=CC=C3C

Introduction

Synthesis Methods

The synthesis of compounds similar to 2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide typically involves several key steps:

• Formation of the Thieno[2,3-d]pyrimidine Core: This step often involves the cyclization of appropriate precursors under acidic or basic conditions.

• Introduction of Allyl and Ethyl Groups: These groups are introduced via alkylation reactions using reagents like allyl bromide and ethyl iodide.

• Thioether Formation: The thioether linkage is formed by reacting the thieno[2,3-d]pyrimidine derivative with a thiol compound.

• Acetamide Formation: The final step involves the reaction of the thioether with an appropriate amine under amide coupling conditions.

Biological Activity and Potential Applications

Thieno[2,3-d]pyrimidine derivatives are known for their potential biological activities, including anti-inflammatory and anticancer properties. While specific data on 2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide is not available, related compounds have shown promise in these areas.

Biological Activity	Description
Anti-inflammatory	Some thieno[2,3-d]pyrimidine derivatives have been studied as potential inhibitors of enzymes like 5-lipoxygenase.
Anticancer	Compounds with similar structures have demonstrated antimitotic activity against human tumor cells.